(Z)-2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(3-methoxyphenyl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide

• IUPAC Name: (2Z)-2-cyano-2-[5-[(3,4-dichlorophenyl)methyl]-3-(3-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-methylacetamide
• InChI: InChI=1S/C21H17Cl2N3O3S/c1-25-19(27)15(11-24)21-26(13-4-3-5-14(10-13)29-2)20(28)18(30-21)9-12-6-7-16(22)17(23)8-12/h3-8,10,18H,9H2,1-2H3,(H,25,27)/b21-15-
• InChI Key: MIXPHWXRBQZUQR-QNGOZBTKSA-N
• Canonical SMILES: CNC(=O)C(=C1N(C(=O)C(S1)CC2=CC(=C(C=C2)Cl)Cl)C3=CC(=CC=C3)OC)C#N
• Isomeric SMILES: CNC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC(=C(C=C2)Cl)Cl)C3=CC(=CC=C3)OC)/C#N
• Molecular Formula: C21H17Cl2N3O3S
• Molecular Weight: 462.3 g/mol

Description

(Z)-2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(3-methoxyphenyl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide is a useful research compound. Its molecular formula is C21H17Cl2N3O3S and its molecular weight is 462.35. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

Research has demonstrated that certain derivatives of (Z)-2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(3-methoxyphenyl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide show potential as cytotoxic agents. In a study by Kolluri et al. (2020), novel derivatives were synthesized and evaluated for their cytotoxic activity against the human breast cell line MCF-7. Some derivatives, particularly compounds 11d and 11n, exhibited promising cytotoxic activity, suggesting potential applications in cancer research (Kolluri et al., 2020).

Hypoglycemic Activity

A study by Nikaljea et al. (2012) focused on the hypoglycemic activity of novel derivatives of this compound. The derivatives were synthesized and tested in Wister albino mice, demonstrating significant hypoglycemic activity. This suggests potential applications in diabetes treatment or related metabolic disorders (Nikaljea, Choudharia, & Une, 2012).

Antimicrobial Activities

Gouda et al. (2010) reported the synthesis of new derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, showing promising antimicrobial activities. This highlights the compound's potential use in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Herbicidal Activity

The compound also has applications in agriculture, particularly as a herbicide. Wang et al. (2004) synthesized a series of derivatives that exhibited good herbicidal activities. This research contributes to the development of novel herbicides for agricultural use (Wang, Li, Yong-hong Li, & Huang, 2004).

Anticancer Activity

The derivative's anticancer properties were further explored by Kryshchyshyn-Dylevych (2020), who synthesized and studied various 5-ylidene derivatives for their antitumor activity. The study identified a compound that selectively inhibited the growth of certain cancer cell lines, providing a basis for further research in cancer therapy (Kryshchyshyn-Dylevych, 2020).

Mechanism of Action

Target of Action

• Unfortunately, specific information about the exact target remains elusive in the available literature. Further research is needed to identify the precise protein or pathway affected by this compound .

Biochemical Pathways

• Thiazolidinone derivatives (like this compound) have been explored for their potential anti-inflammatory and anticancer properties .